Cas no 61317-49-5 (2H-Pyrazolo[4,3-f]quinoline, 2-acetyl-)

• Product Name: 2H-Pyrazolo[4,3-f]quinoline, 2-acetyl-
• CAS No: 61317-49-5
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 484332
• PubChem ID: 21853801
• Update Time: 2025-04-19

2H-Pyrazolo[4,3-f]quinoline, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-f]quinoline, 2-acetyl-
• 1-pyrazolo[4,3-f]quinolin-2-ylethanone
• DTXSID30618798
• 1-(2H-Pyrazolo[4,3-f]quinolin-2-yl)ethan-1-one
• 61317-49-5
• 1-(2H-Pyrazolo[4,3-f]quinolin-2-yl)ethanone

• Inchi： 1S/C12H9N3O/c1-8(16)15-7-10-9-3-2-6-13-11(9)4-5-12(10)14-15/h2-7H,1H3
• InChI Key： SNGTWWHCFUBFBS-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C2C(C=CC3=C2C=CC=N3)=N1

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78